Cas no 63449-41-2 (Benzalkonium chloride)

Benzalkonium chloride (BAC) is a quaternary ammonium compound widely used as a cationic surfactant and disinfectant. It exhibits broad-spectrum antimicrobial activity against bacteria, fungi, and certain viruses, making it effective in medical, industrial, and household applications. BAC is valued for its stability, compatibility with various formulations, and ability to function at low concentrations. Its surfactant properties enhance wetting and penetration, improving efficacy in cleaning and sanitizing solutions. Commonly found in antiseptics, preservatives, and disinfectants, BAC is also used in water treatment and as a phase-transfer catalyst. Its non-corrosive nature and residual antimicrobial effect further contribute to its utility in diverse settings.
Benzalkonium chloride structure
Benzalkonium chloride structure
Product Name:Benzalkonium chloride
CAS No:63449-41-2
MF:C6H5CH2N(CH3)2RCl
MW:339.99
MDL:MFCD00145757
CID:58036
PubChem ID:24891904
Update Time:2025-10-16

Benzalkonium chloride Chemical and Physical Properties

Names and Identifiers

    • Benzalkonium chloride
    • Benzalkonium (C8-C16) chloride
    • N-Alkyl (C8-C18)-N-benzyl-N,N-dimethylammoniumchloride
    • Alkyl Dimethyl Benzyl Ammonium Chloride (Benzalkoniumchloride)
    • ADBAC
    • N-alkyl dimethyl benzyl Ammonium Chloride Alkyl
    • Alkyl dimethyl benzyl ammonium chloride
    • Benzolkonium chloride
    • C8-18-Alkylbenzyldimethylammonium chloride
    • Benzalkonium chloride (Tech)
    • Benzyl-C8-18-alkyldimethylammonium chlorides
    • Alkyldimethylbenzylammonium Chloride (50% in Water)
    • Benzyldimethylalkylammonium Chloride (50% in Water)
    • Benzyldimethyldecylammonium chloride
    • Benzenemethanaminium, N-decyl-N,N-dimethyl-, chloride
    • Benzenemethanaminium, N-decyl-N,N-dimethyl-, chloride (1:1)
    • Benzyldimethyl(mixed alkyl)ammonium chloride
    • Roccal
    • Benzyl(decyl)dimethylammonium chloride
    • N-Capryl-N,N-dimethylbenzylammonium chloride
    • ZEPHIRAN CHLORIDE
    • ALKYLBENZYLDIMETHYLAMMONIUM CHLORIDE(50
    • BENZALKONIUM CHLORIDE SOLUTION, ~50% IN WATER
    • BENZALKONIUM CHLORIDE, PH EUR
    • BENZALKONIUM CHLORIDE SIGMAULTRA
    • benzyldimethyl(mixedalkyl)ammoniumchloride
    • Quaternaryammoniumcompounds,benzyl-C8-18-alkyldimethyl,chlorides
    • Benzalkonium chloride for system suitability
    • Tret-O-lite XC 511
    • BENZYLDECYLDIMETHYLAMMONIUM CHLORIDE
    • benzyl-decyl-dimethylazanium;chloride
    • 965-32-2
    • 63449-41-2
    • NS00079844
    • NCGC00164244-01
    • N-Benzyl-N,N-dimethyldecan-1-aminium chloride
    • DTXSID7040780
    • NS00087464
    • EINECS 264-151-6
    • Benzalkonium chloride C10 (BAC C10)
    • inverted exclamation markY97.0% (AT)
    • C8-18-Alkydimethylbenzyl ammonium chlorides
    • EINECS 213-521-5
    • alkyl (60%C14, 30%C16, 5%C12, 5%C18) dimethylbenzyl ammonium chloride
    • SCHEMBL29243
    • decyldimethylbenzyl ammonium chloride
    • BAC 10
    • DB-318732
    • Benzalkonium chloride, 50% in water
    • decyldimethylbenzylammonium chloride
    • CHEMBL1878297
    • CCRIS 4586
    • MDL: MFCD00145757
    • Inchi: 1S/C19H34N.ClH/c1-4-5-6-7-8-9-10-14-17-20(2,3)18-19-15-12-11-13-16-19;/h11-13,15-16H,4-10,14,17-18H2,1-3H3;1H/q+1;/p-1
    • InChI Key: TTZLKXKJIMOHHG-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
    • BRN: 4062599

Computed Properties

  • Exact Mass: 353.28500
  • Monoisotopic Mass: 311.237978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0,989 g/cm3
  • Melting Point: 50-55°C
  • Boiling Point: 100°C
  • Flash Point: >100°C
  • Solubility: Miscible with water, acetone, ether and alcohol. Slightly miscible with benzene.
  • Water Partition Coefficient: Miscible with water, methanol and acetone.
  • PSA: 0.00000
  • LogP: 7.37600
  • Solubility: Completely soluble in water.
  • Merck: 1059
  • Color/Form: 50% in H2O
  • Sensitiveness: Sensitive to light
  • Vapor Pressure: No data available

Benzalkonium chloride Security Information

  • Symbol: GHS05 GHS09 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314,H400,H312,H302
  • Warning Statement: P280,P305+P351+P338,P310,P273
  • Hazardous Material transportation number:UN 2923
  • WGK Germany:2
  • Hazard Category Code: 21/22-34-50
  • Safety Instruction: 36/37/39-45-61
  • FLUKA BRAND F CODES:3-9
  • RTECS:BO3151000
  • Hazardous Material Identification: C N
  • Packing Group:III
  • Risk Phrases:R21/22; R34; R50
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store at room temperature

Benzalkonium chloride Customs Data

  • HS CODE:34021200

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Benzalkonium chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63449-41-2)Benzalkonium Chloride
Order Number:sfd19466;1609576
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63449-41-2)BENZALKONIUM CHLORIDE
Order Number:LE1387;LE15808;LE1609576
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:63449-41-2)Benzalkonium Chloride
sfd19466;1609576
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:63449-41-2)BENZALKONIUM CHLORIDE
LE1387;LE15808;LE1609576
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email